Cas no 859859-13-5 (4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one)

4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one is a synthetic chromenone derivative characterized by its unique structural features, including a bis(2-methylpropyl)aminomethyl substituent and a hydroxyl group at the 6-position. This compound exhibits potential utility in medicinal chemistry and biochemical research due to its chromen-2-one core, which is known for its photophysical properties and biological activity. The presence of the hydroxy group enhances its solubility in polar solvents, while the branched alkyl chains may influence its lipophilicity and binding affinity. Its well-defined structure makes it suitable for applications in fluorescence studies, enzyme inhibition assays, or as a scaffold for further derivatization in drug discovery.
4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one structure
859859-13-5 structure
Product Name:4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one
CAS No:859859-13-5
MF:C19H27NO3
MW:317.422585725784
CID:5420550
Update Time:2025-06-11

4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-[[bis(2-methylpropyl)azaniumyl]methyl]-7-methyl-2-oxochromen-6-olate
    • 2H-1-Benzopyran-2-one, 4-[[bis(2-methylpropyl)amino]methyl]-6-hydroxy-7-methyl-
    • 4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one
    • Inchi: 1S/C19H27NO3/c1-12(2)9-20(10-13(3)4)11-15-7-19(22)23-18-6-14(5)17(21)8-16(15)18/h6-8,12-13,21H,9-11H2,1-5H3
    • InChI Key: VQYVWSKUKYNANZ-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC(C)=C(O)C=C2C(CN(CC(C)C)CC(C)C)=C1

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Additional information on 4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one

Comprehensive Overview of 4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one (CAS No. 859859-13-5)

4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one, with the CAS number 859859-13-5, is a synthetic organic compound belonging to the chromen-2-one (coumarin) family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The presence of a hydroxy group at the 6-position and a methyl group at the 7-position, along with a bis(2-methylpropyl)aminomethyl substituent, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for chromen-2-one derivatives has surged, driven by their wide-ranging biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Researchers are particularly interested in 4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one due to its potential role in drug discovery and development. Its structural similarity to other bioactive coumarins suggests it could be a candidate for novel therapeutic agents, especially in the fields of oncology and neurology.

The synthesis of CAS 859859-13-5 involves multi-step organic reactions, often starting from simple phenolic precursors. The introduction of the bis(2-methylpropyl)aminomethyl group is a critical step, requiring precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity.

One of the most frequently asked questions about 4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. Its stability is influenced by factors such as pH, temperature, and exposure to light, making proper storage conditions essential for long-term use.

From an industrial perspective, CAS 859859-13-5 is primarily used as a building block for more complex molecules. Its applications span across pharmaceutical intermediates, fluorescent probes, and material science. The compound's ability to act as a ligand in coordination chemistry has also been explored, opening doors for its use in catalysis and sensor development.

Environmental and safety considerations are paramount when handling 4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance with guidelines from agencies such as the EPA and REACH ensures safe and sustainable use.

In conclusion, 4-{bis(2-methylpropyl)aminomethyl}-6-hydroxy-7-methyl-2H-chromen-2-one (CAS 859859-13-5) represents a promising compound with diverse applications in research and industry. Its unique chemical properties and potential biological activities make it a subject of ongoing investigation, aligning with current trends in green chemistry and precision medicine. As scientific understanding of this compound deepens, its role in advancing technology and healthcare is expected to grow significantly.

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